Cas no 2172629-44-4 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobut-2-enoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobut-2-enoic acid
• CAS No: 2172629-44-4
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5760761
• PubChem ID: 165875662
• Update Time: 2025-05-22

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanamido]but-2-enoic acid
• EN300-1498118
• 2172629-44-4
• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobut-2-enoic acid

• Inchi： 1S/C28H26N2O5/c1-28(19-10-3-2-4-11-19,26(33)29-17-9-16-25(31)32)30-27(34)35-18-24-22-14-7-5-12-20(22)21-13-6-8-15-23(21)24/h2-16,24H,17-18H2,1H3,(H,29,33)(H,30,34)(H,31,32)/b16-9+
• InChI Key： KAHXQTLKUMFFMH-CXUHLZMHSA-N
• SMILES： O(C(NC(C(NC/C=C/C(=O)O)=O)(C)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobut-2-enoic acid

Recent Advances in the Study of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobut-2-enoic acid (CAS: 2172629-44-4)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobut-2-enoic acid (CAS: 2172629-44-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorenylmethoxycarbonyl (Fmoc) protecting group and phenylpropanamide structure, has shown promising potential in drug discovery and peptide synthesis. Recent studies have focused on its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research has been the role of this compound in peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions. Researchers have explored the efficiency of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobut-2-enoic acid as a protecting group for amino acids, demonstrating its ability to enhance yield and purity in peptide chains. Recent publications highlight its utility in the synthesis of complex peptides with potential therapeutic applications, such as antimicrobial peptides and hormone analogs.

In addition to its role in peptide synthesis, this compound has been investigated for its biological activity. Preliminary studies suggest that it may act as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings open new avenues for the development of anti-inflammatory drugs with improved selectivity and reduced side effects.

Another promising application of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobut-2-enoic acid is in the field of targeted drug delivery. Researchers have functionalized nanoparticles with this compound to enhance their binding affinity to specific cellular receptors. A recent study demonstrated that such functionalized nanoparticles could effectively deliver chemotherapeutic agents to cancer cells while minimizing off-target effects. This approach holds great potential for improving the efficacy and safety of cancer treatments.

Despite these advancements, challenges remain in the large-scale synthesis and application of this compound. Issues such as solubility, stability under physiological conditions, and cost-effectiveness need to be addressed to facilitate its transition from laboratory research to clinical use. Ongoing studies are focused on optimizing the synthesis protocol and exploring novel derivatives with enhanced properties.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidobut-2-enoic acid (CAS: 2172629-44-4) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, enzyme inhibition, and targeted drug delivery highlight its potential to contribute to the development of next-generation therapeutics. Future research should focus on addressing the current limitations and expanding its utility in diverse biomedical applications.